Cas no 102504-54-1 (1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1))

• Product Name: 1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1)
• CAS No: 102504-54-1
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 142047
• PubChem ID: 20846518
• Update Time: 2025-04-19

1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1)
• methyl 3-(2-methylazepan-1-yl)propanoate,hydrochloride
• (Hexahydro-2-methyl-1H-azepin-1-yl)propionic acid methyl ester hydrochloride
• Propionic acid, (hexahydro-2-methyl-1H-azepin-1-yl)-, methyl ester, hydrochloride
• 2-Methyl-3-hexamethyleneiminopropionic acid methyl ester hydrochloride
• 1H-Azepine-1-propionic acid, hexahydro-2-methyl-, methyl ester, hydrochloride
• DTXSID60907642
• 102504-54-1
• Methyl 3-(2-methylazepan-1-yl)propanoate--hydrogen chloride (1/1)

• Inchi： 1S/C11H21NO2.ClH/c1-10-6-4-3-5-8-12(10)9-7-11(13)14-2;/h10H,3-9H2,1-2H3;1H
• InChI Key： OEHFUNHMQIROKA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCN1CCCCCC1C)=O

Computed Properties

• Exact Mass: 235.13406
• Monoisotopic Mass: 235.133907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 92°C
• PSA: 29.54
• LogP: 2.55390